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For Immediate Implementation: This document provides crucial safety and logistical protocols
for researchers, scientists, and drug development professionals handling MRTX1133 formic.
Adherence to these guidelines is paramount to ensure personal safety and maintain a secure
laboratory environment.

MRTX1133 is a potent, selective, and non-covalent KRAS G12D inhibitor.[1] While specific
data for a formic acid salt of MRTX1133 is not detailed in publicly available safety documents, a
comprehensive safety plan must incorporate the hazards of both the active pharmaceutical
ingredient (API) and formic acid. MRTX1133 is classified as a skin and eye irritant, may cause
respiratory irritation, and is harmful if swallowed. Formic acid is a corrosive and flammable
liquid that can cause severe skin and eye burns, as well as respiratory tract irritation.[2]
Therefore, a stringent and cautious approach to handling is mandatory.

Quantitative Safety Data Summary

A consolidated overview of critical safety parameters for MRTX1133 and formic acid is
presented below. This table serves as a quick reference for understanding the key hazards and
physical properties.
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Parameter MRTX1133 Formic Acid
CAS Number 2621928-55-8[3][4] 64-18-6
Molecular Formula Cs3H31F3NeO2[4][5] CH20:2
Molecular Weight 600.63 g/mol [4][5] 46.03 g/mol

Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

H226: Flammable liquid and
vapourH302: Harmful if
swallowedH314: Causes
severe skin burns and eye
damageH331: Toxic if
inhaledH370: Causes damage

to organsi6]

Storage Temperature

Powder: -20°C (3 years)In
solvent: -80°C (6 months)[5]

Store below 4°C/39°F[2] in a
well-ventilated area away from

ignition sources.[7]

Detailed Handling and Disposal Protocols

A meticulous, step-by-step approach to handling MRTX1133 formic is essential to minimize

exposure risk.

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is required. All disposable PPE should not be reused.

o Eye Protection: Wear chemical safety goggles with side-shields or a full-face shield.

» Hand Protection: Two pairs of chemotherapy-rated, chemical-resistant gloves (e.g., nitrile or

neoprene) are mandatory. Gloves must be inspected before use and changed immediately

upon contamination.

o Body Protection: An impervious, flame-retardant laboratory coat or gown resistant to

chemical permeation is required. Coveralls should be worn over long-sleeved shirts and long

pants.
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» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or biological safety cabinet, a suitable respirator (e.g., N95 or a respirator with an E-type filter
for acidic gases) is necessary to prevent inhalation of aerosols or vapors.

Experimental Workflow

All handling of MRTX1133 formic, from receiving to disposal, must be conducted with precision
and care.

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks in a
designated receiving area.

o Storage: Store the compound in a tightly sealed container in a cool, well-ventilated, and
secure area, adhering to the specified storage temperatures. It should be stored away from
incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.

e Preparation of Workspace: All manipulations, including weighing of the solid and preparation
of solutions, must be conducted within a certified chemical fume hood. The work surface
should be covered with absorbent, plastic-backed paper.

» Weighing the Compound: Use a dedicated, calibrated analytical balance inside the fume
hood. Handle the container with care to minimize the creation of dust.

e Preparing Solutions: When dissolving the compound, slowly add the solvent to the solid to
prevent splashing.

» Decontamination: In case of a spill, decontaminate the area immediately. For small spills,
absorb with an inert, dry material and place in a sealed container for disposal.[1] For larger
spills, evacuate the area and follow institutional emergency procedures.

o Waste Disposal: All waste materials, including contaminated PPE, empty vials, and solutions,
must be treated as hazardous waste. Segregate waste into clearly labeled, sealed
containers. Do not mix with non-hazardous waste. Arrange for pickup and disposal through
your institution's Environmental Health and Safety (EHS) office.

Visualizing the Safe Handling Workflow
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The following diagram outlines the critical steps for the safe handling of MRTX1133 formic.

Preparation

( Don Appropriate PPE )

( Prepare Workspace in Fume Hood )

Handling

( Weigh Compound )
( Prepare Solution )

Cleanup & Disposal

Decontaminate Workspace

'

Segregate Hazardous Waste

( Dispose via EHS )

Click to download full resolution via product page

Caption: Workflow for Safe Handling of MRTX1133 Formic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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